Cas no 24432-00-6 (19-Norpregna-4,6-diene-3,20-dione,17-(acetyloxy)-6,11-dichloro-, (11b)- (9CI))

• Product Name: 19-Norpregna-4,6-diene-3,20-dione,17-(acetyloxy)-6,11-dichloro-, (11b)- (9CI)
• CAS No: 24432-00-6
• MF: C₂₂H₂₆Cl₂O₄
• MW: 425.345445156097
• CID: 263057
• PubChem ID: 198023
• Update Time: 2025-04-19

19-Norpregna-4,6-diene-3,20-dione,17-(acetyloxy)-6,11-dichloro-, (11b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 19-Norpregna-4,6-diene-3,20-dione,17-(acetyloxy)-6,11-dichloro-, (11b)- (9CI)
• [(8S,9S,10R,11S,13S,14S,17R)-17-acetyl-6,11-dichloro-13-methyl-3-oxo-1,2,8,9,10,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-17-yl] acetate
• 6,11β-Dichloro-17-hydroxy-19-norpregna-4,6-diene-3,20-dione acetate
• 24432-00-6
• GR 2-1159
• DTXSID40947304
• BRN 2189964
• 17-alpha-Acetoxy-6-beta,11-beta-dichloro-19-norpregna-4,6-diene-3,20-dione
• 6,11-beta-Dichloro-17-hydroxy-19-norpregna-4,6-diene-3,20-dione acetate
• 17-Acetoxy-6,11beta-dichloro-19-nor-4,6-pregnadiene-3,20-dione
• 6,11-Dichloro-3,20-dioxo-19-norpregna-4,6-dien-17-yl acetate
• 19-Norpregna-4,6-diene-3,20-dione, 6,11-beta-dichloro-17-hydroxy-, acetate
• GR-2-1159
• 19-Norpregna-4,6-diene-3,20-dione, 17-(acetyloxy)-6,11-dichloro-, (11-beta)-
• GR 2/1159

• Inchi： 1S/C22H26Cl2O4/c1-11(25)22(28-12(2)26)7-6-17-16-9-18(23)15-8-13(27)4-5-14(15)20(16)19(24)10-21(17,22)3/h8-9,14,16-17,19-20H,4-7,10H2,1-3H3/t14-,16-,17-,19-,20+,21-,22-/m0/s1
• InChI Key： QXRJFXZGASLOIV-IEOJGUNBSA-N
• SMILES： Cl[C@H]1C[C@]2(C)[C@@](C(C)=O)(CC[C@H]2[C@@H]2C=C(C3=CC(CC[C@@H]3[C@H]21)=O)Cl)OC(C)=O

Computed Properties

• Exact Mass: 424.12098
• Monoisotopic Mass: 424.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 815
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 60.4Ų

Experimental Properties

• Density: 1.31
• Boiling Point: 550.3°Cat760mmHg
• Flash Point: 191.5°C
• Refractive Index: 1.572
• PSA: 60.44